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Compound of Interest

Compound Name: Stilbazo

Cat. No.: B1143335 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Stilbazo, with a focus on its molecular structure and weight. It is intended for

researchers, scientists, and professionals in the field of drug development and analytical

chemistry. This document details the fundamental characteristics of Stilbazo, outlines a

general synthetic approach, describes a key analytical application, and explores the biological

activities of structurally related compounds to provide context for potential research

applications.

Core Compound Properties
Stilbazo, systematically named Stilbene-4,4'-bis[(1-azo)-3,4-dihydroxybenzene]-2,2'-disulfonic

acid diammonium salt, is a complex organic molecule utilized primarily as a spectrophotometric

reagent.[1][2][3][4][5][6][7] Its key quantitative properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₆H₂₆N₆O₁₀S₂ [1]

Molecular Weight 646.65 g/mol [1]

CAS Number 1571-36-4 [1]

Appearance
Red to dark blue to black

powder
[1]

Maximum Absorption

Wavelength (λmax)

413 nm (in pH 5.0 buffer

solution)
[6]

Chemical Structure
The structure of Stilbazo is characterized by a central stilbene backbone (a diarylethene) with

two sulfonic acid groups. Attached to this core are two azo-linked dihydroxyphenyl groups. The

presence of multiple auxochromic and chromophoric groups contributes to its strong color and

its utility in spectrophotometry.
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Diazotization

Azo Coupling

Dissolve 4,4'-diaminostilbene-2,2'-disulfonic acid
in cold HCl

Add NaNO₂ solution dropwise
(0-5 °C)

Formation of bis-diazonium salt

Slowly add bis-diazonium salt solution
to the dihydroxybenzene solution

Coupling Reaction

Dissolve 1,2-dihydroxybenzene
in cold NaOH solution

Formation of Stilbazo
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Prepare standard Al³⁺ solutions
and unknown sample

Add buffer and Stilbazo solution
to all solutions

Incubate for complex formation

Measure absorbance at λmax

Construct calibration curve

Determine unknown Al³⁺ concentration

 

DIDS
(Stilbazo analogue)

Anion Exchange Protein
(e.g., Band 3)

Inhibits

Anion Transport
(e.g., Cl⁻/HCO₃⁻ exchange)

Mediates

Downstream Cellular Processes
(e.g., pH regulation, CO₂ transport)

Affects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. The stilbene disulfonic acid DIDS stimulates the production of TNF-alpha in human
lymphocytes [dadun.unav.edu]

4. 4,4'-diisothiocyano-2 ,2'-stilbenedisulfonate protects cultured cerebellar granule neurons
from death - PubMed [pubmed.ncbi.nlm.nih.gov]

5. 4,4'-Diisothiocyanostilbene-2,2'-disulfonic Acid (DIDS) Ameliorates Ischemia-Hypoxia-
Induced White Matter Damage in Neonatal Rats through Inhibition of the Voltage-Gated
Chloride Channel ClC-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Stilbazo | 1571-36-4 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

7. Stilbazo | 1571-36-4 | TCI Deutschland GmbH [tcichemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://dadun.unav.edu/entities/publication/029b2bb3-05c9-4869-a9d1-c8760d9e10ba
https://dadun.unav.edu/entities/publication/029b2bb3-05c9-4869-a9d1-c8760d9e10ba
https://pubmed.ncbi.nlm.nih.gov/11883702/
https://pubmed.ncbi.nlm.nih.gov/11883702/
https://pubmed.ncbi.nlm.nih.gov/25961953/
https://pubmed.ncbi.nlm.nih.gov/25961953/
https://pubmed.ncbi.nlm.nih.gov/25961953/
https://www.tcichemicals.com/OP/en/p/A5011
https://www.tcichemicals.com/DE/en/p/A5011
https://www.benchchem.com/product/b1143335#stilbazo-structure-and-molecular-weight
https://www.benchchem.com/product/b1143335#stilbazo-structure-and-molecular-weight
https://www.benchchem.com/product/b1143335#stilbazo-structure-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143335?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

